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Cat. No.: B15611133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VUANT1, also known as VU0183254, is a small molecule that functions as an allosteric

antagonist of insect odorant receptor (OR) ion channels. It is a valuable pharmacological tool

for the study of insect olfactory signaling pathways. By inhibiting the activation of these

receptors, VUANT1 allows for the detailed investigation of the molecular mechanisms

underlying insect olfaction. This guide provides a comprehensive overview of the chemical

properties and stability of VUANT1, along with detailed experimental protocols and a

visualization of its role in the relevant signaling pathway.

Chemical Properties
A summary of the key chemical properties of VUANT1 is presented in the table below. This

information is crucial for its handling, formulation, and use in experimental settings.
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Property Value

Synonyms VU0183254

CAS Number 663212-40-6

Molecular Formula C₂₂H₁₈N₄O₂S₂

Molecular Weight 434.53 g/mol

Appearance Solid

Solubility Soluble in DMSO (83.33 mg/mL)

Stability and Storage
Proper storage and handling are critical to maintain the integrity and activity of VUANT1. The

following table summarizes the recommended storage conditions for both the solid compound

and solutions.

Form Storage Temperature Storage Period

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Note: When preparing stock solutions in DMSO, it is recommended to use newly opened,

anhydrous DMSO as the solvent is hygroscopic, which can affect the long-term stability of the

compound. For optimal results, it is advisable to prepare fresh dilutions from the stock solution

for each experiment. While comprehensive forced degradation studies under various pH, light,

and temperature conditions are not publicly available, adherence to these storage guidelines

will ensure the compound's stability for the indicated periods.

Mechanism of Action and Signaling Pathway
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VUANT1 exerts its inhibitory effect on the insect olfactory system by targeting the odorant

receptor co-receptor (Orco), a highly conserved protein that forms a heterodimeric ion channel

with a specific odorant receptor (ORx). In the presence of an odorant, the ORx subunit is

activated, leading to the opening of the Orco channel and subsequent depolarization of the

olfactory receptor neuron. VUANT1 acts as an allosteric antagonist, meaning it binds to a site

on the Orco subunit distinct from the odorant-binding site on the ORx subunit, and in doing so,

it prevents the channel from opening.

The following diagram illustrates the insect odorant receptor signaling pathway and the point of

inhibition by VUANT1.
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Caption: Insect Odorant Receptor Signaling Pathway and Inhibition by VUANT1.

Experimental Protocols
The following protocols are based on methodologies described in the scientific literature for the

characterization of insect odorant receptor modulators.

Preparation of VUANT1 Stock Solution
This workflow outlines the steps for preparing a stock solution of VUANT1.
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Caption: Workflow for the Preparation of VUANT1 Stock Solution.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology
in Xenopus Oocytes
This protocol describes the use of VUANT1 as an antagonist in a heterologous expression

system.
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Materials:

Xenopus laevis oocytes

cRNA for the insect Orco and ORx of interest

ND96 solution (96 mM NaCl, 2 mM KCl, 1 mM MgCl₂, 1.8 mM CaCl₂, 5 mM HEPES, pH 7.6)

VUANT1 stock solution (in DMSO)

Odorant agonist stock solution

Two-electrode voltage clamp setup

Procedure:

Oocyte Preparation and Injection:

Surgically remove oocytes from a female Xenopus laevis.

Treat with collagenase to defolliculate.

Inject oocytes with a mixture of Orco and ORx cRNA.

Incubate injected oocytes in ND96 solution at 18°C for 3-7 days.

Electrophysiological Recording:

Place a single oocyte in the recording chamber and perfuse with ND96 solution.

Impale the oocyte with two glass microelectrodes filled with 3 M KCl (voltage and current

electrodes).

Clamp the oocyte membrane potential at -80 mV.

Record baseline current in ND96 solution.

Application of VUANT1 and Agonist:
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Prepare dilutions of VUANT1 in ND96 from the stock solution. Ensure the final DMSO

concentration does not exceed 0.1%.

Perfuse the oocyte with the VUANT1 solution for a defined pre-incubation period (e.g., 1-2

minutes).

While continuing to perfuse with the VUANT1 solution, co-apply the odorant agonist at a

known concentration (e.g., EC₅₀).

Record the current response.

Wash the oocyte thoroughly with ND96 solution until the current returns to baseline.

Repeat with different concentrations of VUANT1 to determine the IC₅₀.

The logical flow of the TEVC experiment is as follows:
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Caption: Logical Flow of a Two-Electrode Voltage Clamp (TEVC) Experiment.
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Conclusion
VUANT1 is a potent and specific tool for the investigation of the insect olfactory system. Its

well-defined chemical properties and known mechanism of action make it a reliable antagonist

for in vitro and potentially in vivo studies. Adherence to the storage and handling guidelines

outlined in this document will ensure its stability and experimental reproducibility. The provided

protocols offer a starting point for researchers to incorporate VUANT1 into their studies of

insect odorant receptor function and for the development of novel insect control strategies.

To cite this document: BenchChem. [In-Depth Technical Guide to VUANT1: Chemical
Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611133#chemical-properties-and-stability-of-
vuant1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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